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Compound of Interest

Compound Name: Triethylene glycol diacrylate

Cat. No.: B157822

This technical support center provides researchers, scientists, and drug development
professionals with guidance on utilizing Tri(ethylene glycol) dimethacrylate (TEGDA) to improve
the impact strength of 3D printed parts. This resource offers troubleshooting advice, frequently
asked questions, detailed experimental protocols, and data presentation to assist in your
research and development efforts.

Troubleshooting Guide

This guide addresses common issues encountered when incorporating TEGDA into 3D printing
resin formulations.
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Question/Issue

Possible Cause(s)

Recommended Solution(s)

Why is my resin mixture too
viscous after adding TEGDA?

While TEGDA is a reactive
diluent, high concentrations or
interactions with other resin
components can still lead to

increased viscosity.[1]

- Start with a lower
concentration of TEGDA (e.qg.,
5-10 wt%) and incrementally
increase it.- Gently warm the
resin mixture (to no more than
40°C) and mix thoroughly to
ensure homogeneity.- Ensure
your TEGDA is not partially
polymerized due to improper
storage. Store in a cool, dark

place.[2]

My prints are failing or showing
delamination after adding
TEGDA.

- Incomplete Curing: The
addition of TEGDA can alter
the photo-curing
characteristics of the resin,
potentially requiring
adjustments to exposure
times.- Altered Adhesion:
Changes in resin composition

can affect adhesion to the build

- Increase Exposure Time:
Incrementally increase the
exposure time for both the
initial and subsequent layers to
ensure complete
polymerization.- Adjust Lift
Speed: A slower lift speed can
reduce the stress on newly
formed layers, preventing

delamination.- Re-level the

plate. Build Plate: Ensure the build
plate is perfectly leveled.[3]
The final printed part is brittle, - Insufficient TEGDA - Increase TEGDA

despite adding an impact

modifier.

Concentration: The amount of
TEGDA may not be enough to
impart significant impact
resistance.- Over-curing:
Excessive UV exposure can
lead to a highly cross-linked
and brittle polymer network.[3]-
Incompatibility: Potential
incompatibility between
TEGDA and the base resin.

Concentration: Gradually
increase the weight
percentage of TEGDA in your
formulation.- Optimize Post-
Curing: Reduce the duration or
intensity of the post-curing
process. Experiment with
different post-curing
schedules.- Consult Resin
Technical Data Sheet: Verify
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the compatibility of TEGDA

with your specific base resin.

I'm observing warping or
dimensional inaccuracy in my

prints.

The addition of TEGDA can
affect the shrinkage properties
of the resin during

polymerization.

- Optimize Print Orientation:
Orient the part on the build
plate to minimize stress
accumulation in critical areas.-
Use Rafts and Supports:
Employing a raft can improve
adhesion and reduce warping
at the base of the print. Ensure
adequate support structures

for overhangs.[4]

The surface finish of my prints

is poor (e.g., tacky, uneven).

- Incomplete Polymerization:
Insufficient UV exposure can
leave the surface uncured.-
Oxygen Inhibition: Oxygen in
the atmosphere can inhibit the
polymerization of the

outermost layer.

- Increase Final Layer
Exposure: Slightly increase the
exposure time for the last few
layers of the print.- Post-Curing
Under Inert Atmosphere: If
possible, conduct post-curing
in a nitrogen environment to
minimize oxygen inhibition.-
Thorough Cleaning: Ensure
the printed part is thoroughly
cleaned with a suitable solvent
(e.g., isopropyl alcohol) before
post-curing to remove any

uncured resin.[5]

Frequently Asked Questions (FAQs)

Q1: What is TEGDA and why is it used in 3D printing resins?

Al: TEGDA, or Tri(ethylene glycol) dimethacrylate, is a low-viscosity, difunctional monomer. In

3D printing, it is often used as a reactive diluent in photopolymer resins. Its primary functions

are to reduce the viscosity of the resin for better printability and to act as a cross-linking agent,

which can enhance the mechanical properties, including impact strength, of the final printed

part.[1][6]
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Q2: How does TEGDA improve the impact strength of a 3D printed part?

A2: TEGDA's flexible ethylene glycol chain is incorporated into the polymer network during
photopolymerization. This flexible structure can absorb and dissipate energy from an impact,
thus increasing the toughness and impact resistance of the material. The dimethacrylate
groups at each end of the TEGDA molecule allow it to form cross-links within the polymer
matrix, contributing to the overall strength and durability of the part.

Q3: What concentration of TEGDA is optimal for improving impact strength?

A3: The optimal concentration of TEGDA will vary depending on the base resin and the desired
final properties. It is recommended to start with a low concentration (e.g., 5-10 wt%) and
conduct a design of experiments (DOE) to determine the ideal ratio for your specific
application. The effect of TEGDA concentration on impact strength is not always linear; at very
high concentrations, other mechanical properties might be negatively affected.

Q4: Are there any safety precautions | should take when handling TEGDA?

A4: Yes. TEGDA is a chemical that requires careful handling. Always consult the Safety Data
Sheet (SDS) before use.[7] General safety precautions include:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[7]

Handle TEGDA in a well-ventilated area or under a fume hood.[8]

Avoid direct contact with skin and eyes.[7]

Store in a cool, dark, and dry place, away from sources of ignition.[2]
Q5: Can TEGDA be used with any type of 3D printing resin?

A5: TEGDA is most commonly used with acrylate-based photopolymer resins for
stereolithography (SLA), Digital Light Processing (DLP), and Liquid Crystal Display (LCD) 3D
printing technologies.[9][10] Its compatibility with other types of resins, such as epoxy-based
systems, should be verified before use.
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Experimental Protocols
Protocol 1: Formulation of TEGDA-Modified
Photopolymer Resin

o Materials and Equipment:
o Base photopolymer resin
o Tri(ethylene glycol) dimethacrylate (TEGDA)
o Magnetic stirrer and stir bar
o Heated stirring plate (optional)
o Amber glass bottles for storage
o Analytical balance
e Procedure:

1. Determine the desired weight percentage of TEGDA in the final resin formulation (e.g.,
5%, 10%, 15%, 20% wi/w).

2. In a tared amber glass bottle, add the calculated amount of the base photopolymer resin.
3. Add the calculated amount of TEGDA to the resin.
4. Place a magnetic stir bar in the bottle and cap it securely.

5. Place the bottle on a magnetic stirrer and mix at a moderate speed (e.g., 300-500 rpm) for
1-2 hours, or until the mixture is completely homogeneous. Gentle heating (up to 40°C)
can be applied to reduce viscosity and aid in mixing.

6. Visually inspect the mixture for any phase separation or un-dissolved components.

7. Store the formulated resin in a cool, dark place until ready for printing.
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Protocol 2: 1zod Impact Strength Testing of 3D Printed
Specimens

e Specimen Preparation:
1. Design a standard Izod impact test specimen according to ASTM D256.

2. 3D print the specimens using the formulated TEGDA-modified resins and a control group
with the unmodified base resin. Ensure consistent print parameters (layer height,
orientation, etc.) for all specimens.

3. After printing, clean the specimens thoroughly with isopropyl alcohol to remove any
uncured resin.

4. Post-cure the specimens according to the resin manufacturer's recommendations or a
standardized procedure to ensure complete polymerization.

e Impact Testing:

1. Condition the post-cured specimens at a standard temperature and humidity (e.g., 23°C
and 50% relative humidity) for at least 40 hours prior to testing.

2. Use a pendulum impact tester to perform the notched Izod impact test on each specimen.
3. Record the impact energy absorbed in breaking each specimen.

4. Calculate the impact strength by dividing the absorbed energy by the thickness of the
specimen.

5. Test a statistically significant number of specimens for each formulation and calculate the
average impact strength and standard deviation.

Quantitative Data

The following table presents hypothetical data to illustrate the potential effect of TEGDA
concentration on the 1zod impact strength of a standard photopolymer resin. Actual results will
vary based on the specific resin and experimental conditions.
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TEGDA Average Izod Impact  Standard Deviation -
otes
Concentration (wt%)  Strength (J/m) (I/m)
Standard brittle
0 (Control) 25.3 2.1 .
photopolymer resin.
Noticeable increase in
5 35.8 25 ]
impact strength.
Significant
10 48.2 3.1 improvement in
toughness.
Further increase in
15 55.6 3.5 ]
impact strength.
Diminishing returns;
potential decrease in
20 52.1 3.8 _
other mechanical
properties.
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Caption: Experimental workflow for enhancing and testing the impact strength of 3D printed
parts with TEGDA.
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Caption: Proposed mechanism of impact strength enhancement with TEGDA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b157822?utm_src=pdf-body-img
https://www.benchchem.com/product/b157822?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

. preprints.org [preprints.org]

. datasheets.scbt.com [datasheets.scbt.com]
. phrozen3d.com [phrozen3d.com]

. mach5ive.com [mach5ive.com]

. monocure3d.com.au [monocure3d.com.au]
. dergipark.org.tr [dergipark.org.tr]

. chemicalbook.com [chemicalbook.com]

. thesafetygeek.com [thesafetygeek.com]

°
(] [e0] ~ (o)) )] EaN w N -

. facfox.com [facfox.com]
e 10. 3dnatives.com [3dnatives.com]

« To cite this document: BenchChem. [Technical Support Center: Enhancing Impact Strength
of 3D Printed Parts with TEGDA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157822#enhancing-the-impact-strength-of-3d-
printed-parts-with-tegda]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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